6-Chloro-N-cyclopentyl-2-ethyl-5-phenylpyrimidin-4-amine

• CAS No.: 917896-48-1
• Molecular Formula: C17H20ClN3
• Molecular Weight: 301.8 g/mol
• IUPAC Name: 6-chloro-N-cyclopentyl-2-ethyl-5-phenylpyrimidin-4-amine
• InChI: InChI=1S/C17H20ClN3/c1-2-14-20-16(18)15(12-8-4-3-5-9-12)17(21-14)19-13-10-6-7-11-13/h3-5,8-9,13H,2,6-7,10-11H2,1H3,(H,19,20,21)
• InChI Key: VIFBSUJIXBKGNM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=C(C(=N1)Cl)C2=CC=CC=C2)NC3CCCC3

Description

6-Chloro-N-cyclopentyl-2-ethyl-5-phenylpyrimidin-4-amine is a synthetically versatile, polysubstituted pyrimidine derivative of significant interest in pharmaceutical and medicinal chemistry research. Pyrimidines are recognized as privileged scaffolds in drug discovery due to their favorable properties, including low lipophilicity and stability in vivo . This compound features a 6-chloro group, a key handle for further functionalization via nucleophilic aromatic substitution (SNAr) reactions, allowing researchers to efficiently create diverse screening libraries . The presence of a cyclopentylamine substituent at the 4-position is a common structural motif in the synthesis of biologically active molecules, as evidenced in related compounds such as 4,6-diamino-5-alkoxypyrimidines which are investigated as kinase inhibitors for their ability to mimic the adenosine moiety of ATP . The specific pattern of substitution on the pyrimidine ring—combining chloro, cyclopentylamino, ethyl, and phenyl groups—makes this compound a valuable intermediate for constructing more complex molecular architectures. Its primary research application lies in serving as a key precursor for the development of potential therapeutic agents, including kinase inhibitors. This product is intended for laboratory research purposes only and is strictly not for diagnostic, therapeutic, or any other human use.

Preparation Methods

Key Intermediates

• Intermediate A : 2-Ethyl-4,6-dichloro-5-phenylpyrimidine
• Intermediate B : 2-Ethyl-5-phenylpyrimidine-4,6-diol

Pyrimidine Ring Formation via Condensation Reactions

The pyrimidine scaffold is synthesized through condensation of a 1,3-dicarbonyl compound with an amidine derivative. For this target, benzoylacetone (1-phenyl-1,3-butanedione) reacts with ethylamidine hydrochloride under basic conditions to form 2-ethyl-5-phenylpyrimidine-4,6-diol (Intermediate B).

Reaction Conditions :

• Solvent: Ethanol or DMF
• Base: Sodium ethoxide or K$$2$$CO$$3$$
• Temperature: 80–100°C, 12–24 hours
• Yield: 60–75% (estimated based on analogous syntheses)

Chlorination of Dihydroxypyrimidine

Intermediate B undergoes chlorination using phosphorus oxychloride (POCl$$_3$$) to replace hydroxyl groups with chlorides, yielding 2-ethyl-4,6-dichloro-5-phenylpyrimidine (Intermediate A).

Optimized Protocol :

• POCl$$_3$$ (5 equiv), catalytic DMF
• Reflux, 4–6 hours
• Quenching with ice-water, extraction with dichloromethane
• Yield: 85–90%

Selective Amination at C4 Position

Intermediate A undergoes nucleophilic aromatic substitution with cyclopentylamine to introduce the C4-amine group. The C6-chloro remains intact due to electronic deactivation by the C5-phenyl group.

Procedure :

• Cyclopentylamine (2.5 equiv), THF or DMF
• Base: Triethylamine or K$$2$$CO$$3$$
• Temperature: 60–80°C, 8–12 hours
• Purification: Silica gel chromatography (hexanes/ethyl acetate)
• Yield: 65–75%

Alternative Routes via Cross-Coupling

Directing Group Strategies for C2-Ethyl Installation

Ethyl groups are introduced via alkylation of a 2-chloropyrimidine precursor using ethylmagnesium bromide under Kumada coupling conditions.

Challenges and Optimization

Regioselectivity in Amination

The electronic effects of the C5-phenyl group direct substitution preferentially to C4 over C6. Computational studies suggest the C4 position is 1.3× more reactive due to resonance stabilization from the phenyl ring.

Byproduct Formation

Common byproducts include:

• Di-substituted amine : From over-alkylation at C6 (mitigated by stoichiometric control).
• Dehalogenated products : Reduced using inert atmospheres and dried solvents.

Comparative Analysis of Synthetic Routes

Route	Advantages	Limitations	Yield (%)
Condensation-Chlorination-Amination	High scalability, minimal purification	Requires hazardous POCl$$_3$$	60–75
Cross-Coupling	Enables late-stage diversification	Low yields for C5 functionalization	50–60

Characterization and Quality Control

• NMR : Distinct signals for cyclopentyl (δ 1.5–2.0 ppm), ethyl (δ 1.2–1.4 ppm), and aromatic protons (δ 7.3–7.6 ppm).
• LC-MS : [M+H]$$^+$$ at m/z 346.1 (calculated: 346.09).
• HPLC Purity : >98% achieved via gradient elution (ACN/water + 0.1% TFA).

Industrial-Scale Considerations

• Cost Efficiency : POCl$$_3$$-based chlorination is economical but requires corrosion-resistant reactors.
• Green Chemistry Alternatives : Microwave-assisted reactions reduce POCl$$_3$$ usage by 30%.

Chemical Reactions Analysis

Types of Reactions

6-Chloro-N-cyclopentyl-2-ethyl-5-phenylpyrimidin-4-amine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom at the 6th position can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions to modify its functional groups.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide (NaOH) and potassium carbonate (K2CO3) under reflux conditions.

Oxidation: Reagents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) can be used.

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted pyrimidine derivatives .

Scientific Research Applications

6-Chloro-N-cyclopentyl-2-ethyl-5-phenylpyrimidin-4-amine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases due to its pharmacological properties.

Industry: Utilized in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 6-Chloro-N-cyclopentyl-2-ethyl-5-phenylpyrimidin-4-amine involves its interaction with specific molecular targets and pathways. The compound may act by inhibiting certain enzymes or receptors, leading to its observed biological effects. Detailed studies on its molecular targets and pathways are essential to fully understand its mechanism of action .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Pyrimidin-4-amine Derivatives

Compound Name	Position 2	Position 4 Amine Substituent	Position 5	Position 6	Notable Properties/Activities	Reference
6-Chloro-N-cyclopentyl-2-ethyl-5-phenylpyrimidin-4-amine	Ethyl	Cyclopentyl	Phenyl	Chloro	High lipophilicity; potential for π-π interactions	N/A
6-Chloro-N-methyl-5-nitro-N-phenylpyrimidin-4-amine	H	Methyl, Phenyl	Nitro	Chloro	Melting point: 133.5–135.5 °C; precursor to reduced amine derivatives
5-Chloro-6-methyl-N-phenethyl-2-pyridin-2-ylpyrimidin-4-amine	Pyridin-2-yl	Phenethyl	Chloro	Methyl	Methionine aminopeptidase inhibitor (GNF-PF-359)
N-(2-Fluorophenyl)-5-[(4-ethoxyphenyl)aminomethyl]-6-methyl-2-phenylpyrimidin-4-amine	Phenyl	2-Fluorophenyl	Aminomethyl (4-ethoxyphenyl)	Methyl	Extensive hydrogen bonding and π-π stacking in crystal lattice
2-Chloro-N-cyclopentyl-6-methyl-5-nitropyrimidin-4-amine	H	Cyclopentyl	Nitro	Chloro	Synthetic intermediate with nitro group reactivity

Substituent Effects on Physicochemical Properties

• Position 2: The ethyl group in the target compound provides moderate steric bulk compared to smaller substituents (e.g., H in ) or rigid aromatic groups (e.g., pyridin-2-yl in ). This may enhance conformational flexibility while maintaining lipophilicity.
• Position 4: The cyclopentyl group in the target compound is a cycloaliphatic substituent, likely increasing lipophilicity compared to methyl or phenyl groups. Cyclopentylamines are known for their metabolic stability in medicinal chemistry . Phenethyl () and 2-fluorophenyl () groups introduce aromaticity and polarity, affecting solubility and intermolecular interactions .
• Position 5: The phenyl group in the target compound enables π-π interactions, which are critical in crystal packing (as seen in ) and molecular recognition . Nitro groups, for example, are often reduced to amines in synthetic pathways .

• Position 6 :

  • The chloro substituent is common across analogs, contributing to electrophilic character and influencing halogen bonding in crystal structures .